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Get Quote

Available Information on 2-Methyl-1-undecanol

The table below consolidates the identified physicochemical and safety data for 2-Methyl-1-undecanol

(CAS 10522-26-6).

Property Value / Information Source
Chemical C12H60 [1]
Formula

Molecular Weight  186.33 g/mol [1]112]

IUPAC Name

Boiling Point

Flash Point

logP (olw)

Water Solubility

Odor Description

2-Methylundecan-1-ol

245 - 246 °C @ 760 mmHg (est.)

~100 °C (est.)

~4.76 (est.)

~16.18 mg/L @ 25 °C (est.)

Balsam

(2]

[2]

(2]

(2]

(2]

(2]
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Property Value / Information Source
Primary Use Fragrance agent in cosmetics [3]1[4]
Safety Not genotoxic; no skin sensitization potential. Assessed via read-across [3]
Assessment approach.

Framework for HPLC Method Validation

Although specific methods for 2-Methyl-1-undecanol are not published, the process for developing and
validating an HPLC method is standardized. The following workflow outlines the key stages, based on

regulatory guidelines such as ICH Q2(R1) [5].
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The core of the validation process involves experimentally testing the following key parameters to ensure the

method is fit for its purpose [5]:

e Specificity & Selectivity: Confirm that the peak for 2-Methyl-1-undecanol is well-resolved from
other components, such as impurities or substances in the sample matrix. Techniques like Diode
Array Detection (DAD) can be used for peak purity analysis.

¢ Linearity & Range: Prepare and analyze a series of standard solutions with at least five different
concentrations. The results should demonstrate a proportional relationship between concentration
and detector response (e.g., peak area), with a correlation coefficient (R?) of = 0.99.

e Accuracy: Perform recovery studies by spiking a known amount of 2-Methyl-1-undecanol into a
sample matrix. The measured amount should closely match the added amount, with a typical
recovery range of 98% - 102%.

¢ Precision: This includes repeatability (injecting the same sample six times, with a %RSD of < 2%)
and intermediate precision (testing on different days, with different analysts or instruments).

e LOD & LOQ: Determine the Limit of Detection (LOD, signal-to-noise ratio = 3) and Limit of
Quantitation (LOQ, signal-to-noise ratio = 10).

¢ Robustness: Deliberately introduce small changes in method conditions (e.g., column temperature
+5°C, mobile phase pH) to ensure the method remains reliable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b573240#validation-of-analytical-methods-for-2-

methylundecanol-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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